Cas no 97564-91-5 (pectenotoxin 2)

• Product Name: pectenotoxin 2
• CAS No: 97564-91-5
• MF: C₄₇H₇₀O₁₄
• MW: 859.050316333771
• CID: 809567
• PubChem ID: 6437385
• Update Time: 2025-04-19

pectenotoxin 2 Chemical and Physical Properties

Names and Identifiers

• 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,16,17,19,20,21,22,23,24,26,27,28,29,30,31,35a-tetracosahydro-15-hydroxy-6,16,22,29,31,33-hexamethyl-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-2-yl]-,(2S,3aR,6R,7S,11R,14S,15S,16R,19R,20R,22S,25S,26R,29R,31R,32E,34E,35aR)-
• 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,
• Pectenotoxin 2
• Pectenotoxin-2
• Pectenotoxin-2 solution
• C20012
• Pectenotoxin, 43-dioxy-
• NSC 668555
• PTX 2
• (1S,2R,5R,7R,8E,10E,12R,14S,16R,19R,20S,24R,27S,28S,29R,32R,33R,35S)-14-[(2S,3R,4R)-2,3-dihydroxy-4-methyloxan-2-yl]-28-hydroxy-5,7,9,19,29,35-hexamethyl-13,17,38,39,40,41,42,43-octaoxaoctacyclo[31.4.1.11,35.12,5.120,24.124,27.129,32.012,16]tritetraconta-8,10-diene-18,31-dione
• DTXSID60893516
• CHEBI:189874
• CHEMBL443608
• 97564-91-5
• 34S-hydroxypectenotoxin-2
• Pectenotoxin II
• 43-Dioxypectenotoxin
• 43-Deoxypectenotoxin 1
• pectenotoxin 2

• Inchi： 1S/C47H70O14/c1-26-10-11-32-34(22-37(54-32)47(52)39(49)28(3)14-20-53-47)55-41(51)29(4)31-9-8-15-45(56-31)17-12-33(57-45)40(50)44(7)24-30(48)38(60-44)35-25-43(6)18-19-46(58-35,61-43)36-13-16-42(5,59-36)23-27(2)21-26/h10-11,21,27-29,31-40,49-50,52H,8-9,12-20,22-25H2,1-7H3/b11-10+,26-21+/t27-,28+,29+,31-,32+,33-,34+,35+,36+,37-,38-,39+,40-,42+,43-,44+,45+,46-,47+/m0/s1
• InChI Key： PTKFEDGHUVZLPL-LLUYWJARSA-N
• SMILES： O1[C@]2(C)C[C@@H]3[C@@H]4C(C[C@](C)([C@H]([C@@H]5CC[C@@]6(CCC[C@@H]([C@@H](C)C(=O)O[C@H]7[C@@H](C=CC(C)=C[C@H](C)C[C@@]8(C)CC[C@H]([C@@]1(CC2)O3)O8)O[C@@H](C7)[C@@]1([C@@H]([C@H](C)CCO1)O)O)O6)O5)O)O4)=O |t:26,29|

Computed Properties

• Exact Mass: 858.477
• Monoisotopic Mass: 858.477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 1
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178A^2
• Exact Mass: 858.477
• XLogP3: 3.8

Experimental Properties

• Density: 1.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.587
• PSA: 177.90000
• LogP: 5.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Pectenotoxins and derivatives